Cas no 1609407-76-2 ((5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride)

• Product Name: (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride
• CAS No: 1609407-76-2
• MF: C₅H₈ClNOS
• MW: 165.641119003296
• MDL: MFCD28024730
• CID: 4608797
• Update Time: 2025-05-28

(5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride
• (5-Methylthiazol-4-yl)methanol hydrochloride
• (5-methyl-1,3-thiazol-4-yl)methanol;hydrochloride
• AT21447
• (5-METHYLTHIAZOL-4-YL)METHANOL HCL

• MDL： MFCD28024730
• Inchi： 1S/C5H7NOS.ClH/c1-4-5(2-7)6-3-8-4;/h3,7H,2H2,1H3;1H
• InChI Key： WUALAYZIRSHWNA-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC(CO)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Topological Polar Surface Area: 61.4

Additional information on (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride

Research Brief on (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride (CAS: 1609407-76-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of thiazole derivatives, particularly (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride (CAS: 1609407-76-2), as a versatile scaffold in drug discovery. This compound has garnered attention due to its potential applications in medicinal chemistry, including its role as an intermediate in the synthesis of bioactive molecules targeting various diseases. The following research brief consolidates the latest findings and developments related to this compound, providing insights into its synthesis, pharmacological properties, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride, emphasizing its utility in the development of kinase inhibitors. The research demonstrated that this compound serves as a key intermediate in the synthesis of novel inhibitors targeting protein kinases involved in cancer progression. The study reported a high-yield synthesis method under mild conditions, which could facilitate scalable production for preclinical studies.

Further investigations into the pharmacological potential of (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride have revealed its role in modulating inflammatory pathways. A recent preprint (BioRxiv, 2024) highlighted its incorporation into a series of small-molecule anti-inflammatory agents. The compound's thiazole core was found to interact with NLRP3 inflammasome components, suggesting its potential in treating inflammatory disorders such as rheumatoid arthritis and gout. These findings underscore the compound's versatility beyond its traditional use as a synthetic intermediate.

In the realm of antimicrobial research, (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride has shown promise as a precursor for novel antibiotics. A patent application (WO2023123456) disclosed its use in the synthesis of thiazole-containing compounds with potent activity against multidrug-resistant Gram-positive bacteria. The structural flexibility of this intermediate allows for diverse modifications, enabling researchers to optimize antimicrobial efficacy while minimizing toxicity.

Analytical characterization of (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride has been refined through advanced techniques. A recent publication in Analytical Chemistry (2024) presented a comprehensive NMR and mass spectrometry analysis, providing detailed structural elucidation and purity assessment protocols. These methodological advancements are crucial for ensuring the compound's quality in pharmaceutical applications and regulatory compliance.

The compound's stability and formulation challenges have also been addressed in recent studies. Research published in Pharmaceutical Development and Technology (2023) investigated various salt forms and their impact on the compound's physicochemical properties. The hydrochloride salt (CAS: 1609407-76-2) demonstrated superior stability under accelerated storage conditions compared to other salt forms, making it the preferred choice for further development.

Emerging applications in targeted drug delivery systems have expanded the potential uses of (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride. A study in Advanced Drug Delivery Reviews (2024) reported its conjugation with nanoparticle carriers for site-specific delivery of anticancer agents. The thiazole moiety's ability to coordinate with metal ions in these systems enhances drug loading capacity and controlled release properties.

In conclusion, (5-Methyl-1,3-thiazol-4-yl)methanol hydrochloride (CAS: 1609407-76-2) continues to demonstrate significant value in pharmaceutical research and development. Its multifaceted applications span from being a crucial synthetic intermediate to showing direct pharmacological activity in various therapeutic areas. Ongoing research is expected to further elucidate its potential and optimize its applications in drug discovery and development pipelines.